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Compound of Interest

Compound Name: Thalidomide-O-PEG2-NHS ester

Cat. No.: B8246762 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Thalidomide-O-PEG2-NHS ester, ensuring laboratory

safety and procedural excellence.

Thalidomide-O-PEG2-NHS ester is a synthesized E3 ligase ligand-linker conjugate used in

Proteolysis Targeting Chimera (PROTAC) technology. While the Safety Data Sheet (SDS) from

the supplier states that this specific compound is not classified as a hazard, it is imperative to

handle it with extreme caution due to the presence of the thalidomide moiety. Thalidomide is a

known human teratogen and has been classified as a hazardous substance with significant

reproductive toxicity. Therefore, a conservative approach to handling, based on the hazards of

thalidomide and general best practices for potent compounds, is strongly recommended.

I. Hazard Identification and Quantitative Data
Given the conflicting information, a comprehensive hazard assessment should consider the

parent compound, thalidomide. The following table summarizes key data for Thalidomide-O-
PEG2-NHS ester and its hazardous component, thalidomide.
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Property
Thalidomide-O-PEG2-NHS
ester

Thalidomide

Molecular Formula C24H25N3O11 C13H10N2O4

Molecular Weight 531.5 g/mol 258.23 g/mol

CAS Number 2639395-34-7 50-35-1

Appearance Solid Crystalline solid

Storage Temperature -20°C[1]

Room temperature (keep

refrigerated according to some

suppliers)[2]

Solubility
Soluble in DMSO, DCM,

DMF[1]

Sparingly soluble in water,

soluble in dioxane,

dimethylformamide

Hazard Classification
Not classified as a hazard (per

supplier SDS)[3]

Toxic if swallowed, Harmful in

contact with skin, May damage

fertility or the unborn child[4]

II. Personal Protective Equipment (PPE)
A multi-layered PPE approach is crucial to minimize exposure risk. The following PPE is

mandatory when handling Thalidomide-O-PEG2-NHS ester in solid form or in solution.

Gloves: Double gloving with nitrile gloves is required. Change the outer glove immediately

upon known or suspected contact with the compound.

Eye Protection: Chemical safety goggles are mandatory. A full-face shield should be worn

when there is a risk of splashing.

Lab Coat: A dedicated, disposable, solid-front lab coat with tight-fitting cuffs is required.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a NIOSH-approved N95 or higher-rated respirator is necessary to prevent

inhalation of airborne particles.
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III. Operational Plan: Step-by-Step Handling
Procedures
All handling of Thalidomide-O-PEG2-NHS ester, particularly the solid form, must be

conducted within a certified chemical fume hood to minimize inhalation exposure.

A. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in its original, tightly sealed container in a designated, locked, and

labeled area at -20°C.[1]

Maintain an accurate inventory of the compound.

B. Preparation of Stock Solutions:

Before handling, ensure the chemical fume hood is clean and functioning correctly.

Wear all required PPE.

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Carefully weigh the required amount of the solid compound in the fume hood.

Add the appropriate solvent (e.g., DMSO, DCM, DMF) slowly to the solid to avoid

aerosolization.

Cap the vial tightly and vortex or sonicate until the solid is fully dissolved.

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

C. Use in Experiments:

All experimental procedures involving the compound should be performed in a chemical

fume hood.
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Use dedicated equipment (pipettes, tubes, etc.) for handling the compound.

After use, decontaminate all surfaces and equipment.

IV. Disposal Plan
Proper disposal of Thalidomide-O-PEG2-NHS ester and all contaminated materials is critical

to prevent environmental contamination and accidental exposure.

Solid Waste: All solid waste, including empty vials, contaminated gloves, lab coats, and

absorbent materials, must be collected in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: All liquid waste containing the compound must be collected in a dedicated,

sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) department.

Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated sharps

container for hazardous waste.

Decontamination of Glassware: Reusable glassware should be decontaminated by rinsing

with a suitable solvent (e.g., ethanol or methanol) to remove the bulk of the residue. This

rinsate must be collected as hazardous waste. The glassware should then be washed with a

laboratory detergent and water.

Waste Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of all hazardous waste.

V. Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling

Thalidomide-O-PEG2-NHS ester.
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Caption: Workflow for safe handling of Thalidomide-O-PEG2-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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